Cas no 1701-20-8 (4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline)

• Product Name: 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline
• CAS No: 1701-20-8
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• MDL: MFCD00153192
• CID: 41833
• PubChem ID: 2775088
• Update Time: 2025-05-20

4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(trifluoromethyl)quinolin-4-ol
• 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline
• 4-Hydroxy-6-methyl-2-(trifluoromethyl)-quinoline
• 6-Methyl-2-trifluoromethylquinolin-4-ol
• 6-METHYL-2-(TRIFLUOROMETHYL)-1H-QUINOLIN-4-ONE
• BUTTPARK 29\04-09
• 6-METHYL-2-(TRIFLUOROMETHYL)-4-QUINOLINOL
• 2-(trifluoroMethyl)-6-Methylquinolin-4-ol
• 4-Quinolinol, 6-Methyl-2-(trifluoroMethyl)-
• 6-Methyl-2-(trifluoromethyl)quinolin-4-ol, 4-Hydroxy-6-methyl-2-(trifluoromethyl)-1-azanaphthalene
• 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline97%
• 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline 97%
• 6-METHYL-2-(TRIFLUOROMETHYL)QUINOLIN-4(1H)-ONE
• Maybridge1_004906
• PubChem6096
• 6-Methyl-2-trifluoromethyl-quinoli
• SCHEMBL23716945
• 4-Hydroxy-6-methyl-2-trifluoromethylquinoline
• AKOS009159360
• SB68705
• 1701-20-8
• MLS000850595
• SCHEMBL9724182
• SB69398
• DTXSID50937736
• CHEMBL1480459
• 6-Methyl-2-trifluoromethyl-quinolin-4-ol
• CS-0182207
• AMY10693
• A811167
• SY005927
• UNVMZLUVACVTDT-UHFFFAOYSA-N
• HMS555G22
• FT-0618664
• CCG-246528
• AKOS004900930
• MFCD00153192
• AC-7365
• SMR000456613
• HMS2808P06
• AS-31034
• 123638-04-0
• DB-043807

• MDL： MFCD00153192
• Inchi： 1S/C11H8F3NO/c1-6-2-3-8-7(4-6)9(16)5-10(15-8)11(12,13)14/h2-5H,1H3,(H,15,16)
• InChI Key： UNVMZLUVACVTDT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=C(C)C=CC=2N1)=O)(F)F

Computed Properties

• Exact Mass: 227.05600
• Monoisotopic Mass: 227.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Crystalline powder.
• Density: 1.34
• Melting Point: 252-253°C
• Boiling Point: 312.583 ℃ at 760 mmHg
• Flash Point: 105.9℃
• Refractive Index: 1.515
• PSA: 33.12000
• LogP: 3.26760
• Solubility: Not determined

4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline

4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline: A Comprehensive Overview

The compound 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline, identified by the CAS registry number CAS No. 1701-20-8, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their unique chemical properties and wide-ranging utility. The structure of 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline features a quinoline backbone with hydroxyl, methyl, and trifluoromethyl substituents, which confer it with distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These techniques not only enhance the yield but also reduce the environmental footprint of the synthesis, aligning with current sustainability goals in the chemical industry.

The application of 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline extends across multiple fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical sector, this compound has shown potential as a lead molecule in drug discovery programs targeting various diseases. For instance, studies have demonstrated its ability to inhibit specific enzymes associated with neurodegenerative disorders, making it a promising candidate for further exploration in preclinical trials.

In agrochemical research, 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline has been investigated for its pesticidal properties. Its ability to disrupt key biochemical pathways in pests has positioned it as a potential alternative to conventional pesticides, offering an eco-friendly solution to crop protection challenges.

The integration of computational chemistry tools has significantly advanced our understanding of the molecular properties of 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline. Quantum mechanical calculations have provided insights into its electronic structure, stability, and reactivity, enabling researchers to predict its behavior in different chemical environments. This computational approach has also facilitated the design of novel derivatives with enhanced functionality.

Moreover, recent studies have highlighted the role of CAS No. 1701-20-8 in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers are actively exploring its potential as a component in next-generation electronic materials, leveraging its stability and conductivity under various conditions.

In conclusion, 4-Hydroxy-6-methyl-2-(trifluoromethyl)quinoline, with its CAS number CAS No. 1701-20-8, stands as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its significance in contemporary scientific advancements.